![molecular formula C20H23N3O B1669260 2-allyl-6-(((1-propyl-1H-benzo[d]imidazol-2-yl)amino)methyl)phenol CAS No. 692269-09-3](/img/structure/B1669260.png)
2-allyl-6-(((1-propyl-1H-benzo[d]imidazol-2-yl)amino)methyl)phenol
Overview
Description
“2-allyl-6-(((1-propyl-1H-benzo[d]imidazol-2-yl)amino)methyl)phenol” is a chemical compound with the CAS Number: 692269-09-3. It has a molecular weight of 321.42 . The compound is solid in physical form .
Molecular Structure Analysis
The molecular structure of this compound includes an imidazole ring, which is a five-membered heterocyclic moiety with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds . The InChI code for this compound is 1S/C20H23N3O/c1-3-8-15-9-7-10-16 (19 (15)24)14-21-20-22-17-11-5-6-12-18 (17)23 (20)13-4-2/h3,5-7,9-12,24H,1,4,8,13-14H2,2H3, (H,21,22) .Physical And Chemical Properties Analysis
This compound is a solid and should be stored in a dark place, sealed in dry conditions, at 2-8°C .Scientific Research Applications
Pharmaceutical Research
CM 10, with its unique benzimidazole core, is a promising candidate for drug development. The benzimidazole moiety is a common feature in molecules with significant pharmacological activities, including antifungal, antiviral, and anticancer properties . Research into CM 10 could lead to the discovery of new therapeutic agents that exploit these properties.
Cancer Therapy
The imidazole ring in CM 10 is structurally similar to compounds that have shown efficacy in cancer treatment. This structure can be tailored to develop novel chemotherapeutic agents that target specific pathways involved in cancer cell proliferation and survival .
Biological Activity Screening
CM 10 can be used as a scaffold for synthesizing a variety of derivatives, which can then be screened for a wide range of biological activities. This could include antibacterial, antifungal, or antiparasitic activities, contributing to the discovery of new treatments for infectious diseases .
Material Science
The structural complexity of CM 10 makes it a candidate for the development of advanced materials. Its organic framework could be utilized in creating polymers or coatings with unique properties, such as enhanced durability or specific interaction with light or heat .
Chemical Synthesis
CM 10 serves as a versatile intermediate in organic synthesis. Its reactive sites allow for various chemical transformations, enabling the creation of complex molecules for further research in chemistry and material science .
Biochemistry Research
The benzimidazole component of CM 10 is similar to naturally occurring compounds that play a role in biochemistry, such as nucleotides. Studying CM 10 could provide insights into enzyme-substrate interactions and other fundamental biochemical processes .
Analytical Chemistry
Due to its unique chemical structure, CM 10 can be used as a standard or reagent in analytical methods. It could be particularly useful in developing assays for detecting related compounds or monitoring chemical reactions .
Environmental Science
Research into CM 10 could also extend to environmental applications. Its potential use in sensing technologies or in the degradation of pollutants could be explored, contributing to environmental monitoring and remediation efforts .
Each of these applications represents a unique field of study where CM 10 could have a significant impact. Ongoing research and development will further elucidate the potential of this compound across various scientific disciplines. <|\im_end|> Assistant has stopped speaking, and hands back control to the User. Special options:
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Safety and Hazards
properties
IUPAC Name |
2-prop-2-enyl-6-[[(1-propylbenzimidazol-2-yl)amino]methyl]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O/c1-3-8-15-9-7-10-16(19(15)24)14-21-20-22-17-11-5-6-12-18(17)23(20)13-4-2/h3,5-7,9-12,24H,1,4,8,13-14H2,2H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFHWEWJDCFGRBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1NCC3=CC=CC(=C3O)CC=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is 2-allyl-6-(((1-propyl-1H-benzo[d]imidazol-2-yl)amino)methyl)phenol (CM 10)?
A1: While the provided research papers do not mention 2-allyl-6-(((1-propyl-1H-benzo[d]imidazol-2-yl)amino)methyl)phenol or CM 10, they do discuss various other scientific topics. The papers cover a diverse range of subjects, including:
- Agriculture: The influence of seed rate and planting geometry on soybean yield [], agrotechniques for enhancing niger productivity [], and the effect of plant population on white cumin yield [].
- Material Science: The properties of concrete incorporating waste plastic bags [] and the bending and buckling strength of such concrete [].
- Medicine: Case reports on low-grade fibromyxoid sarcoma of the colon [] and juxta-renal inferior vena cava leiomyosarcoma [], as well as a study on adrenal incidentalomas [].
Q2: Is there a connection between these diverse research areas and CM 10?
A2: The provided research papers do not mention any connection between CM 10 and the topics discussed. The abbreviation "CM" appears in various contexts within the papers, but none refer to the compound 2-allyl-6-(((1-propyl-1H-benzo[d]imidazol-2-yl)amino)methyl)phenol or CM 10.
- "CM" is used as a unit of measurement (centimeter) in several papers related to agriculture [, , , , , ] and medicine [, , , , ].
- "CM" is used as part of product names like "Grundfos CM 10-3" in a paper discussing water discharge requirements for a hospital building [].
Q3: What can we learn from these research papers despite the lack of information on CM 10?
A3: Although the research papers do not provide information on CM 10, they offer valuable insights into their respective fields.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
